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Compound of Interest

Compound Name: (Rac)-Spirotetramat-enol

CAS No.: 382608-09-5

Cat. No.: B15576201

Get Quote

This technical guide provides an in-depth overview of (Rac)-Spirotetramat-enol, the active

metabolite of the insecticide Spirotetramat. It is intended for researchers, scientists, and

professionals in drug development and related fields. This document covers its chemical

identity, mechanism of action, relevant experimental protocols, and key quantitative data.

Chemical Identity
(Rac)-Spirotetramat-enol is the racemic form of the active enol metabolite of Spirotetramat. In

plants, the pro-insecticide Spirotetramat is hydrolyzed, cleaving the ethoxycarbonyl group to

form this biologically active compound.[1]

CAS Numbers:

There are two primary CAS numbers associated with Spirotetramat-enol. 382608-09-5 is often

used to refer to the racemic mixture, (Rac)-Spirotetramat-enol. The CAS number 203312-38-

3 typically refers to the cis-isomer, which is the biologically active form.

IUPAC Nomenclature:
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The systematic IUPAC name for the active cis-isomer is cis-3-(2,5-dimethylphenyl)-4-hydroxy-

8-methoxy-1-azaspiro[4.5]dec-3-en-2-one. A more general IUPAC name is 3-(2,5-

dimethylphenyl)-4-hydroxy-8-methoxy-1-azaspiro[4.5]dec-3-en-2-one.

Physicochemical and Bioactivity Data
The following tables summarize key physicochemical properties and bioactivity data for

Spirotetramat and its enol metabolite.

Table 1: Physicochemical Properties

Property Value Source

Spirotetramat

Molecular Formula C₂₁H₂₇NO₅ [1]

Molar Mass 373.449 g·mol⁻¹ [1]

Melting Point 142 °C [1]

Boiling Point 235 °C (decomposes) [1]

Solubility in water 0.03 g/L (at 20 °C and pH 7) [1]

Spirotetramat-enol

Molecular Formula C₁₈H₂₃NO₃ [2]

Molar Mass 301.38 g/mol [2]

log Kow (pH 5) 2.0 [3][4]

log Kow (pH 7) 0.3 [3][4]

log Kow (pH 9) -1.3 [3][4]

Hydrolytic Half-life (pH 7, 25

°C)
8.6 days [4]

Hydrolytic Half-life (pH 4, 25

°C)
32.5 days [4]

Hydrolytic Half-life (pH 9) 7.6 hours [4]
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Table 2: Bioactivity and Residue Data

Parameter Value Matrix Source

Limit of Quantification

(LOQ)
0.05 mg/kg Mango, Cabbage [5][6]

Limit of Quantification

(LOQ)
0.03 mg/kg

Okra, Brinjal, Chili,

Soil

Limit of Quantification

(LOQ)
0.01 ppm Soil [7]

Half-life (DT50) 3.18 - 3.82 days Sandy Clay Soil [7]

Half-life (DT50) 3.45 - 3.77 days Loamy Sand Soil [7]

Half-life in fruit 5 ± 2 days Grape [8]

Mechanism of Action: Acetyl-CoA Carboxylase
Inhibition
Spirotetramat-enol functions as a potent inhibitor of Acetyl-CoA Carboxylase (ACC), a critical

enzyme in the biosynthesis of fatty acids.[9][10][11] ACC catalyzes the rate-limiting step in this

pathway, which involves two distinct half-reactions: the carboxylation of biotin and the

subsequent transfer of the carboxyl group to acetyl-CoA.

Spirotetramat-enol exhibits competitive inhibition with respect to acetyl-CoA, indicating that it

binds to the carboxyltransferase (CT) domain of the enzyme.[9][11] This binding prevents the

formation of malonyl-CoA, thereby disrupting lipid biosynthesis and leading to insecticidal

effects.[1] Interestingly, the inhibition is uncompetitive with respect to ATP, suggesting that ATP

binding may induce a conformational change that facilitates the binding of Spirotetramat-enol to

the CT domain.[9][11]
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Mechanism of Acetyl-CoA Carboxylase inhibition by (Rac)-Spirotetramat-enol.

Experimental Protocols
This section details common methodologies for the analysis of Spirotetramat and (Rac)-
Spirotetramat-enol.

Sample Preparation using QuEChERS Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for

the extraction and cleanup of Spirotetramat and its enol metabolite from various matrices.[5][6]

Materials:

Acetonitrile

Deionized water

Sodium chloride (NaCl)

Anhydrous magnesium sulfate (MgSO₄)
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Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) sorbent (for pigmented samples)

Centrifuge and centrifuge tubes

Procedure:

Extraction: Homogenize 10-15 g of the sample with 10-15 mL of acetonitrile.

Salting-out: Add NaCl and anhydrous MgSO₄ to induce phase separation.

Centrifugation: Centrifuge the mixture to separate the acetonitrile layer.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the acetonitrile

extract to a d-SPE tube containing PSA, C18, and anhydrous MgSO₄. For pigmented

samples, GCB may also be included.

Final Centrifugation: Vortex and centrifuge the d-SPE tube.

Analysis: The final extract is ready for analysis by HPLC or HPLC-MS/MS.
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General workflow for the QuEChERS sample preparation method.

HPLC and HPLC-MS/MS Analysis
High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD)

or tandem Mass Spectrometry (MS/MS) is the standard for the quantification of Spirotetramat

and its metabolites.

Typical HPLC Parameters:
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Column: C18 reverse-phase column.

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water is commonly used.[5]

[6]

Detection: DAD at approximately 250 nm.[5][6]

Typical HPLC-MS/MS Parameters:

Ionization: Electrospray Ionization (ESI) in positive or negative mode.

Transitions: Specific precursor-to-product ion transitions are monitored for quantification and

confirmation.

Hydrolysis for Total Residue Analysis: In some analytical methods, a basic hydrolysis step (e.g.,

with NaOH) is employed to convert Spirotetramat completely to Spirotetramat-enol, allowing for

the determination of the total residue as Spirotetramat-enol equivalents.

Conclusion
(Rac)-Spirotetramat-enol is a crucial molecule in the field of insecticide science.

Understanding its chemical properties, mechanism of action as an ACC inhibitor, and the

analytical methods for its detection is vital for researchers in crop protection, environmental

science, and drug discovery. The information and protocols provided in this guide serve as a

comprehensive resource for professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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